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Compound of Interest

Compound Name: 2-Benzylideneheptan-1-ol-d5

Cat. No.: B12370216

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on 2-
Benzylideneheptan-1-ol. It is important to note that foundational research on this specific
compound is limited. The information presented herein is for informational purposes only and
should be supplemented with further experimental validation.

Introduction

2-Benzylideneheptan-1-ol, also known as a-pentylcinnamyl alcohol, is an aromatic organic
compound classified as a cinnamyl alcohol.[1] It possesses a characteristic floral, jasmine-like
scent and is primarily used as a fragrance ingredient in various consumer products, including
soaps, detergents, beauty products, and perfumes.[2][3] While its application in the fragrance
industry is established, its broader biological activities and potential therapeutic applications
remain largely unexplored in publicly accessible scientific literature. This guide aims to provide
a comprehensive overview of the existing knowledge on 2-Benzylideneheptan-1-ol, highlighting
its chemical and physical properties, a proposed synthetic route, and safety information.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 2-Benzylideneheptan-1-ol is
presented in Table 1. This data is compiled from various chemical databases and supplier
information.
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Table 1: Chemical and Physical Properties of 2-Benzylideneheptan-1-ol

Property Value Source
Molecular Formula C14H200 [4]
Molecular Weight 204.31 g/mol [5]

CAS Number 101-85-9 [4]
Appearance (-Jok-)rless to slightly yellow 6]

liquid

Odor Light floral, jasmine [11[3]
Boiling Point 331.3£11.0 °C at 760 mmHg [4]
Density 1.0+ 0.1 g/cm3 [4]
Flash Point 134.1+15.1°C [4]

Water Solubility

0.03 g/L (predicted)

[1]

logP

4.18 (predicted)

[1]

Synthesis of 2-Benzylideneheptan-1-ol: A Proposed
Experimental Protocol

While a specific, detailed experimental protocol for the synthesis of 2-Benzylideneheptan-1-ol

is not readily available in the literature, a plausible route can be devised based on general

methods for the synthesis of a,3-unsaturated alcohols. One common method involves the

reduction of the corresponding a,B3-unsaturated aldehyde.

Proposed Synthesis: The synthesis of 2-Benzylideneheptan-1-ol can be envisioned as a two-

step process starting from benzaldehyde and heptanal, as illustrated in the workflow diagram

below. The initial step is an aldol condensation to form 2-benzylideneheptanal, followed by a

selective reduction of the aldehyde group to the corresponding alcohol.
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Figure 1: Proposed synthetic workflow for 2-Benzylideneheptan-1-ol.

Detailed Methodologies:

Step 1: Synthesis of 2-Benzylideneheptanal (Aldol Condensation)
e Reaction Setup: Equip a round-bottom flask with a magnetic stirrer and a dropping funnel.
o Reactant Mixture: To the flask, add an equimolar mixture of heptanal and benzaldehyde.

o Catalyst Addition: Slowly add a catalytic amount of a base, such as 10% aqueous sodium
hydroxide, to the stirred mixture at room temperature.

o Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1 M
HCI). Extract the organic layer with a suitable solvent (e.g., diethyl ether), wash with brine,
and dry over anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure. The crude 2-benzylideneheptanal
can be purified by vacuum distillation.

Step 2: Synthesis of 2-Benzylideneheptan-1-ol (Selective Reduction)
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e Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer, dissolve
the purified 2-benzylideneheptanal in a suitable solvent, such as methanol or ethanol.

e Reducing Agent Addition: Cool the solution in an ice bath and slowly add a reducing agent,
such as sodium borohydride (NaBHa4), in small portions. The use of a selective reducing
agent is crucial to avoid the reduction of the carbon-carbon double bond.

o Reaction Monitoring: Monitor the disappearance of the aldehyde by TLC.

o Work-up: After the reaction is complete, quench the reaction by the slow addition of water.
Remove the alcohol solvent under reduced pressure.

o Extraction and Purification: Extract the aqueous residue with an organic solvent. Wash the
combined organic layers, dry, and concentrate to yield the crude 2-benzylideneheptan-1-ol.
Further purification can be achieved by column chromatography on silica gel.

Biological Activity and Signaling Pathways

As of the date of this document, there is no specific information available in the peer-reviewed
scientific literature regarding the biological activities, mechanism of action, or associated
signaling pathways of 2-Benzylideneheptan-1-ol. Its primary documented use is as a fragrance
component.[2][3] Further research is required to elucidate any potential pharmacological
effects.

Safety and Toxicology

Detailed toxicological data for 2-Benzylideneheptan-1-ol is not readily available. However,
information for the related compound, 2-benzylideneheptanal (the precursor aldehyde),
indicates that it may cause an allergic skin reaction and is toxic to aquatic life with long-lasting
effects.[1] General safety precautions for handling chemicals should be observed.

Table 2: Hazard Information for 2-Benzylideneheptanal
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Hazard Statement Classification

May cause an allergic skin reaction Skin Sensitisation, Category 1

) o ] ] Hazardous to the aquatic environment, chronic
Very toxic to aquatic life with long lasting effects H q
azar

It is recommended to handle 2-Benzylideneheptan-1-ol in a well-ventilated area and to use
appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

2-Benzylideneheptan-1-ol is a commercially significant fragrance ingredient with well-defined
chemical and physical properties. However, a significant knowledge gap exists regarding its
biological activity and potential for applications beyond the fragrance industry. The proposed
synthetic pathway provides a viable method for its preparation in a laboratory setting, which
can facilitate further investigation into its pharmacological properties. Future research should
focus on screening for biological activities, elucidating potential mechanisms of action, and
conducting comprehensive toxicological studies to fully characterize the profile of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Foundational Research on 2-Benzylideneheptan-1-ol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370216#foundational-research-on-2-
benzylideneheptan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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